Cas no 886503-79-3 (2,3-Difluoro-4-methylaniline)

• Product Name: 2,3-Difluoro-4-methylaniline
• CAS No: 886503-79-3
• MF: C₇H₇F₂N
• MW: 143.133988618851
• MDL: MFCD06660321
• CID: 93183
• PubChem ID: 17750814
• Update Time: 2025-06-08

2,3-Difluoro-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-methylaniline
• 2,3-BIS(3-CHLOROPHENYL)-5-PHENYLTETRAZOLIUM CHLORIDE
• 2,3-difluoro-4-methylphenylamine
• Benzenamine,2,3-difluoro-4-methyl
• JRD-1958
• 886503-79-3
• AMY6720
• SB75516
• DTXSID30590702
• PS-11838
• 4-AMINO-2,3-DIFLUORO-TOLUENE
• AKOS006337394
• SCHEMBL1425839
• EN300-117703
• MFCD06660321
• CS-0370573
• DB-376051
• 2,3-Difluoro-4-methylbenzenamine

• MDL： MFCD06660321
• Inchi： 1S/C7H7F2N/c1-4-2-3-5(10)7(9)6(4)8/h2-3H,10H2,1H3
• InChI Key： HMDHQYKNBZEFTH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C)N)F

Computed Properties

• Exact Mass: 143.05500
• Monoisotopic Mass: 143.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: liquid
• Density: 1.229
• Boiling Point: 196.7°C at 760 mmHg
• Flash Point: 84.9°C
• Refractive Index: 1.518
• PSA: 26.02000
• LogP: 2.43660
• Solubility: Not determined

Additional information on 2,3-Difluoro-4-methylaniline

Introduction to 2,3-Difluoro-4-methylaniline (CAS No. 886503-79-3)

2,3-Difluoro-4-methylaniline (CAS No. 886503-79-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its difluoro and methyl substitutions on the aniline ring, which confer it with distinct reactivity and stability profiles.

The chemical structure of 2,3-Difluoro-4-methylaniline consists of a benzene ring with two fluorine atoms at the 2 and 3 positions and a methyl group at the 4 position, all attached to an amino group. The presence of these substituents significantly influences the compound's electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, 2,3-Difluoro-4-methylaniline has shown promise as a building block for the development of novel drugs. Recent studies have explored its use in the synthesis of fluorinated derivatives with enhanced biological activity. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 2,3-difluoro-4-methylaniline-based compounds that exhibited potent anti-cancer properties against various tumor cell lines. The fluorine atoms in these derivatives were found to improve their lipophilicity and cellular uptake, leading to enhanced therapeutic efficacy.

Beyond pharmaceutical applications, 2,3-Difluoro-4-methylaniline has also found use in materials science. Its unique electronic properties make it suitable for the development of advanced materials with tailored functionalities. A notable example is its application in the synthesis of conductive polymers for use in organic electronics. Research published in Advanced Materials in 2020 demonstrated that 2,3-difluoro-4-methylaniline-derived polymers exhibited excellent charge transport properties and stability under various environmental conditions.

The synthesis of 2,3-Difluoro-4-methylaniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 1-fluoro-2,4-dimethylbenzene with ammonia under high pressure and temperature conditions. Another approach involves the nucleophilic substitution of a suitable precursor followed by deprotection steps to yield the final product. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthetic pathways.

The safety and handling of 2,3-Difluoro-4-methylaniline are critical considerations for researchers and industrial users. While this compound is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

In conclusion, 2,3-Difluoro-4-methylaniline (CAS No. 886503-79-3) is a valuable chemical intermediate with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure endows it with desirable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and improve synthetic methods, the importance of this compound is likely to grow in the coming years.